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Compound of Interest

5-(Diphenylphosphinyl)pentanoic
Compound Name:

acid
CAS No.: 71140-70-0
Cat. No.: B045271

Get Quote

\ J

5-(Diphenylphosphinyl)pentanoic acid, also known by synonyms such as DPP or 4-
Carboxybutyldiphenylphosphine Oxide, is a well-characterized organophosphorus compound.
[1][2] Its molecular structure consists of a pentanoic acid chain where the terminal carbon is
attached to a diphenylphosphine oxide group. This unique combination of a hydrophilic
carboxylic acid tail and a bulky, aromatic phosphine oxide head imparts specific chemical
properties that are critical to its applications.

The molecular formula of the compound is C17H1903P, and it has a molecular weight of
approximately 302.3 g/mol .[3][4] Understanding these fundamental properties is the first step
in its effective use in a laboratory setting.

Caption: 2D Structure of 5-(Diphenylphosphinyl)pentanoic acid.

Table 1: Physicochemical Properties
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Property Value Source(s)

CAS Number 71140-70-0 [11[3]1[4]

Molecular Formula C17H1003P [11[2][3]

Molecular Weight 302.3 g/mol [11[3114]
DPP, 4-

Synonyms Carboxybutyldiphenylphosphin  [1][2][5]
e Oxide
White to Off-White Crystalline

Appearance ) [11[5]
Solid

Purity Typically >95% [1]

N DMF: 10 mg/ml; DMSO: 10
Solubility . . [11[2]
mg/ml; Ethanol: 5 mg/mi

| Storage | -20°C, Hygroscopic, Under inert atmosphere |[1][5] |

The Genesis of the Molecule: Synthesis and
Inevitable Formation

An essential piece of knowledge for any scientist working with phosphorus-based reagents is
understanding that 5-(Diphenylphosphinyl)pentanoic acid is a common and often
unavoidable by-product of the Wittig reaction.[1][5] The Wittig reaction is a cornerstone of
organic synthesis for creating carbon-carbon double bonds (olefins) from aldehydes or
ketones.[1]

The reaction utilizes a phosphonium ylide. After the ylide attacks the carbonyl compound, a
four-membered ring intermediate (an oxaphosphetane) is formed, which then collapses to yield
the desired alkene and a phosphine oxide by-product. When a diphenylphosphinyl-containing
ylide is used, this by-product is the corresponding diphenylphosphine oxide derivative. The high
thermodynamic stability of the phosphorus-oxygen double bond is the primary driving force for
this reaction, making the formation of the phosphine oxide highly favorable.
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Caption: Formation as a byproduct in the Wittig Reaction.

This inherent formation is precisely why 5-(Diphenylphosphinyl)pentanoic acid is so
valuable as a reference standard. Its presence in a reaction mixture is often an indicator that
the Wittig reaction has proceeded, but it must be carefully quantified and removed during
purification.

Core Application: A Reference Standard in
Pharmaceutical Development

In the rigorous environment of drug development, absolute certainty in the identity and purity of
an Active Pharmaceutical Ingredient (API) is non-negotiable. 5-
(Diphenylphosphinyl)pentanoic acid serves a critical function as a fully characterized
reference standard for quality control (QC) applications.[3] This is particularly relevant during
the synthesis of prostaglandin analogs, many of which are prepared using Wittig-type
reactions.[5]

The Causality of a Reference Standard

The trustworthiness of any analytical method hinges on the quality of the reference standards
used for calibration and validation. When developing a new drug, regulatory bodies require that
all impurities above a certain threshold be identified and quantified.

Expertise in Practice: Imagine a scenario where a new prostaglandin analog is synthesized.
The crude product is analyzed by High-Performance Liquid Chromatography (HPLC). An
unexpected peak appears in the chromatogram. Without a reference standard, identifying this
peak would require extensive and time-consuming isolation and characterization (e.g., via
NMR, MS). However, by running a sample of 5-(Diphenylphosphinyl)pentanoic acid, the
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analyst can quickly confirm or deny its identity by comparing retention times. This makes the
process of analytical method development, validation (AMV), and routine QC significantly more
efficient and reliable.[3]

Experimental Protocol: Use in a QC Workflow

The following protocol outlines a self-validating system for using 5-
(Diphenylphosphinyl)pentanoic acid as a reference standard.

o Standard Preparation: Accurately weigh a known amount of 5-
(Diphenylphosphinyl)pentanoic acid (>95% purity) and dissolve it in a suitable solvent
(e.g., DMSO) to create a stock solution of known concentration (e.g., 1 mg/mL).

o Calibration Curve: Prepare a series of dilutions from the stock solution to create calibration
standards at different concentrations (e.g., 1, 5, 10, 25, 50 pg/mL).

o Sample Preparation: Prepare the APl sample (e.g., the crude prostaglandin analog) at a
known concentration in the same solvent.

o LC-MS Analysis: Analyze the calibration standards and the APl sample using a validated LC-
MS method. The method must be capable of separating the API from the 5-
(Diphenylphosphinyl)pentanoic acid peak.

e Quantification: Plot the peak area of the 5-(Diphenylphosphinyl)pentanoic acid standard
against its concentration to generate a linear calibration curve.

» Validation & Trustworthiness: The linearity of this curve (R? > 0.99) validates the assay's
accuracy over that concentration range.

» Impurity Calculation: Using the equation from the calibration curve, calculate the
concentration of the 5-(Diphenylphosphinyl)pentanoic acid impurity in the APl sample
based on its peak area.
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Caption: Use of DPP as a reference standard in a QC workflow.

Analytical Characterization Principles
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Confirming the identity and purity of 5-(Diphenylphosphinyl)pentanoic acid itself is
paramount. This is achieved through a combination of spectroscopic and spectrometric
techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Would show characteristic multiplets in the aromatic region (7-8 ppm) for the ten
protons on the two phenyl rings. The aliphatic chain protons would appear further upfield
(typically 1-3 ppm), with splitting patterns corresponding to their adjacent protons. The
acidic proton of the carboxyl group would appear as a broad singlet significantly downfield
(>10 ppm).

o 183C NMR: Would reveal distinct signals for the aromatic carbons, the four unique carbons
of the pentanoic acid chain, and the carbonyl! carbon.

o 3P NMR: This is a definitive technique for phosphorus-containing compounds. It would
show a single resonance at a chemical shift characteristic of a pentavalent phosphine
oxide.

e Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry would confirm the
molecular weight, typically by observing the [M-H]~ ion at m/z 301.3 in negative ion mode or
the [M+H]* ion at m/z 303.3 in positive ion mode.

Safety, Handling, and Storage

As with any chemical reagent, proper handling is essential for laboratory safety. 5-
(Diphenylphosphinyl)pentanoic acid is classified as an irritant.

Table 2: GHS Hazard Information

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b045271/docs?utm_src=pdf-body#core-molecular-identity-and-physicochemical-properties
https://www.benchchem.com/product/b045271/docs?utm_src=pdf-body#core-molecular-identity-and-physicochemical-properties
https://www.benchchem.com/product/b045271/docs?utm_src=pdf-body#core-molecular-identity-and-physicochemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045271?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Precautionary

Hazard Code Description Source(s)
Statement(s)
P264: Wash
. thoroughly after
Causes skin .
H315 L handling. P280: [6]
irritation

Wear protective
gloves.

P305+P351+P338: IF
IN EYES: Rinse
cautiously with water

Causes serious eye for several minutes.

H319 [6]

irritation Remove contact
lenses, if present and
easy to do. Continue

rinsing.

| H335 | May cause respiratory irritation | P261: Avoid breathing dust. P271: Use only outdoors

or in a well-ventilated area. |[6] |

Protocol for Safe Handling and Storage

Engineering Controls: Always handle this compound in a certified chemical fume hood to
avoid inhalation of the crystalline dust.[6]

Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, nitrile
gloves, and chemical safety goggles.[7]

Storage: The compound is hygroscopic.[5] Store the container tightly sealed in a freezer at
-20°C under an inert atmosphere (e.g., argon or nitrogen) to prevent degradation from
moisture.

Weighing: When weighing, do so in a ventilated enclosure or fume hood. Avoid creating dust.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
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By adhering to these protocols, researchers can ensure both the integrity of their experiments
and their personal safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b045271/docs?utm_src=pdf-body#core-molecular-identity-and-physicochemical-properties
https://www.axiosresearch.com/product/ar-p29432
https://www.axios-research.com/products/5-diphenylphosphinyl-pentanoic-acid
https://www.benchchem.com/product/b045271?utm_src=pdf-custom-synthesis#bc-rfq
https://www.biomol.com/products/chemicals/biochemicals/5-diphenylphosphoryl-pentanoic-acid-cay10011337-10
https://www.biomol.com/products/chemicals/biochemicals/5-diphenylphosphoryl-pentanoic-acid-cay10011337-10
https://www.caymanchem.com/product/10011337/5-diphenylphosphoryl-pentanoic-acid
https://www.axios-research.com/products/5-diphenylphosphinyl-pentanoic-acid
https://www.axios-research.com/products/5-diphenylphosphinyl-pentanoic-acid
https://opulentpharma.com/product/5-diphenylphosphorylpentanoic-acid-2/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB62455644.htm
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA10499&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC148710050&productDescription=DIPHENYLPHOSPHINIC+ACID+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b045271/docs#core-molecular-identity-and-physicochemical-properties
https://www.benchchem.com/product/b045271/docs#core-molecular-identity-and-physicochemical-properties
https://www.benchchem.com/product/b045271/docs#core-molecular-identity-and-physicochemical-properties
https://www.benchchem.com/product/b045271/docs#core-molecular-identity-and-physicochemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045271?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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